ethyl 2-benzylidene-5-(3-cyclohexen-1-yl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2Z)-2-benzylidene-5-cyclohex-3-en-1-yl-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C23H24N2O3S/c1-3-28-22(27)19-15(2)24-23-25(20(19)17-12-8-5-9-13-17)21(26)18(29-23)14-16-10-6-4-7-11-16/h4-8,10-11,14,17,20H,3,9,12-13H2,1-2H3/b18-14-
• InChI Key: TVNQDCYEUAARGH-JXAWBTAJSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3CCC=CC3)C(=O)C(=CC4=CC=CC=C4)S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3CCC=CC3)C(=O)/C(=C/C4=CC=CC=C4)/S2)C
• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol

Description

The compound “ethyl 2-benzylidene-5-(3-cyclohexen-1-yl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate” is a derivative of thiazolo[3,2-a]pyrimidine. Thiazolo[3,2-a]pyrimidines are known for their synthetic potential and are promising scaffolds for the design of new medicines, including anticancer drugs. They can be readily modified by the introduction of new binding sites, optimizing the interaction between the ligand and biological target.

Synthesis Analysis

Various synthetic approaches to thiazolo[3,2-a]pyrimidine derivatives have been reported. The most widely known method is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. Singh et al. developed an efficient procedure for the synthesis of thiazolo[3,2-a]pyrimidines via the reaction of ethyl 4-aryl-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylates with α-bromo ketones generated in situ.

Molecular Structure Analysis

The molecular structure of thiazolo[3,2-a]pyrimidine derivatives, including the compound , is characterized by the presence of an active methylene group (C2H2), which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents.

Chemical Reactions Analysis

The chemical reactions involving thiazolo[3,2-a]pyrimidine derivatives are diverse. The reaction mechanism often involves nucleophilic attack of the sulfur atom on the electrophilic cationic center, forming an intermediate product, which undergoes [3,3]-Claisen rearrangement.

Future Directions

Thiazolo[3,2-a]pyrimidine derivatives, including the compound , are promising scaffolds for the design of new medicines. Future research could focus on further exploring their medicinal potential and optimizing their synthesis.